(1-Ethyl-1H-imidazol-2-ylmethyl)-furan-2-ylmethyl-amine

• IUPAC Name: N-[(1-ethylimidazol-2-yl)methyl]-1-(furan-2-yl)methanamine
• InChI: InChI=1S/C11H15N3O/c1-2-14-6-5-13-11(14)9-12-8-10-4-3-7-15-10/h3-7,12H,2,8-9H2,1H3
• InChI Key: VYJICGDAGQVIIK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNCC2=CC=CO2
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• CAS RN: 886505-64-2

Description

(1-Ethyl-1H-imidazol-2-ylmethyl)-furan-2-ylmethyl-amine (EIFMA) is an organic compound used in various scientific research applications. It is a heterocyclic compound, which is a type of organic compound composed of atoms of at least two different elements, and is composed of a five-membered ring system. EIFMA is a relatively new compound and its applications are still being explored.

Scientific Research Applications

Organic Synthesis Applications

One significant area of application for compounds similar to "(1-Ethyl-1H-imidazol-2-ylmethyl)-furan-2-ylmethyl-amine" is in organic synthesis. For example, the use of imidazole derivatives in the metal-free domino reaction for synthesizing sulfonylated furan or imidazo[1,2-a]pyridine derivatives highlights the versatility and efficiency of these compounds in creating functionalized molecules with potential for further chemical manipulation and synthesis (Cui et al., 2018). Additionally, the Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines by employing ethyl tertiary amines as carbon sources further demonstrates the role of imidazole derivatives in facilitating novel synthesis pathways (Rao et al., 2017).

Corrosion Inhibition

Imidazole derivatives have shown promise as corrosion inhibitors, a crucial application in protecting metals from corrosive environments. A study on the electrochemical behavior of 1-(2-ethylamino)-2-methylimidazoline (an imidazole derivative) evaluated its efficacy as a corrosion inhibitor, highlighting the potential of such compounds in industrial applications to extend the lifespan of metal infrastructure and equipment (Cruz et al., 2004). Furthermore, novel imidazoline derivatives have been investigated for their corrosion inhibitory effects on mild steel in hydrochloric acid solution, demonstrating significant protection and offering insights into the mechanism of action of these compounds (Zhang et al., 2015).

Development of Novel Chemical Compounds

Research also focuses on the synthesis and potential biological activity of imidazole derivatives. For instance, the creation of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents showcases the application of these compounds in medicinal chemistry, aiming to discover new treatments for protozoal infections (Ismail et al., 2004). This research area is particularly promising for developing drugs with new mechanisms of action against resistant strains of pathogens.